4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-(2-oxa-9-azaspiro[4.5]decane-9-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C16H22N2O5S/c1-22-14-4-3-12(24(17,20)21)9-13(14)15(19)18-7-2-5-16(10-18)6-8-23-11-16/h3-4,9H,2,5-8,10-11H2,1H3,(H2,17,20,21)
• InChI Key: RAPQRXPWHXHURH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)N2CCCC3(C2)CCOC3
• Molecular Formula: C16H22N2O5S
• Molecular Weight: 354.4 g/mol

Description

4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide, also known as MADAM-11, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound is a sulfonamide derivative that has shown promising results in various studies as an inhibitor of certain enzymes and receptors.

Mechanism of Action

The mechanism of action of 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide involves the inhibition of the target enzymes and receptors by binding to their active sites. This binding prevents the substrate from binding to the enzyme or receptor, thereby reducing its activity. 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide has been shown to have a high binding affinity for its targets, making it a potent inhibitor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide are dependent on the specific target enzyme or receptor being inhibited. Inhibition of carbonic anhydrase can lead to a reduction in intraocular pressure, making 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide a potential treatment for glaucoma. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in the levels of acetylcholine in the brain, making 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide a potential treatment for Alzheimer's disease and other cognitive disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide for lab experiments is its high potency and selectivity for its target enzymes and receptors. This makes it a valuable tool for studying the physiological and biochemical effects of these targets. However, one limitation of 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide. One area of interest is the development of 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide derivatives with improved potency and selectivity for specific targets. Another area of interest is the investigation of 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide's potential applications in the treatment of other disorders, such as epilepsy and Parkinson's disease. Additionally, further studies are needed to determine the safety and toxicity of 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide in vivo, which will be crucial for its development as a potential therapeutic agent.

Synthesis Methods

The synthesis of 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide involves the reaction of 4-methoxy-3-nitrobenzenesulfonamide with 2-oxa-7-azaspiro[4.5]decane-7-carbonyl chloride in the presence of a base. The resulting compound is then reduced to 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide using a reducing agent. The synthesis method has been optimized to improve the yield and purity of the final product, making it a viable option for large-scale production.

Scientific Research Applications

4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to inhibit the activity of certain enzymes and receptors, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These enzymes and receptors play important roles in various physiological processes, making 4-methoxy-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)benzenesulfonamide a potential candidate for the treatment of several disorders, including Alzheimer's disease, glaucoma, and epilepsy.